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Abstract

2-Nitroanthraquinone, a derivative of anthraquinone, has historically been a byproduct in the
synthesis of the industrially significant 1-nitroanthraquinone. While often overlooked, its unique
chemical properties and potential biological activities are garnering increasing interest within
the scientific community. This document provides an in-depth technical overview of 2-
Nitroanthraquinone, covering its history, synthesis, physicochemical properties, and exploring
its potential roles in biological signaling pathways relevant to drug discovery and development.

History and Discovery

The history of 2-Nitroanthraquinone is intrinsically linked to the broader development of
anthraquinone chemistry, which began in the mid-19th century with the synthesis of the dye
alizarin. The nitration of anthraquinone, a key process for producing intermediates for dyes and
pigments, invariably yields a mixture of isomers, with 1-nitroanthraquinone being the
predominant product.[1][2] 2-Nitroanthraquinone was identified as a minor component in
these reaction mixtures.[1]

Historically, the focus of industrial processes was to maximize the yield of the 1-isomer, leading
to the development of numerous patented methods for the separation and purification of 1-
nitroanthraquinone, often involving the removal of the undesired 2-nitroanthraquinone.[1][3]
This historical context positioned 2-nitroanthraquinone as a chemical curiosity rather than a
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primary target for investigation. However, with advancements in analytical and screening
techniques, interest in the biological potential of such "byproduct” molecules has grown,
prompting a re-evaluation of 2-Nitroanthraquinone's properties and potential applications.

Physicochemical Properties

A summary of the key physicochemical properties of 2-Nitroanthraquinone is presented in the

table below.

Property Value Reference
CAS Number 605-27-6 [4]
Molecular Formula C14H7NOa4 [5]
Molecular Weight 253.21 g/mol [5]

Melting Point 184.5°C [6]

Boiling Point 396.41 °C (estimated) [6]
Appearance Pale yellow solid [7]
Solubility Insoluble in water.[8] Soluble in

some organic solvents.

Synthesis and Experimental Protocols

The primary route to 2-Nitroanthraquinone is through the direct nitration of anthraquinone.
This process typically yields a mixture of nitroanthraquinones, with the 1-isomer being the
major product. The separation of 2-Nitroanthraquinone from this mixture is a critical step in
obtaining the pure compound.

General Synthesis Workflow

The general workflow for the synthesis and isolation of 2-Nitroanthraquinone involves the
nitration of anthraquinone followed by a purification process to separate the 2-isomer from the
more abundant 1-isomer and other byproducts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science
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